Cas no 55330-58-0 (5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester
• CAS No: 55330-58-0
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 2736875
• Update Time: 2025-05-19

5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester

• Inchi： 1S/C7H9N3O2S/c1-12-6(11)4-3-9-7(13-2)10-5(4)8/h3H,1-2H3,(H2,8,9,10)
• InChI Key： WMPPEQDIAYOIJC-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(C(OC)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester (CAS No. 55330-58-0)

5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester (CAS No. 55330-58-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play a crucial role in nucleic acid synthesis and other biological processes. The presence of both 4-amino and 2-(methylthio) functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in drug discovery and development. Researchers are particularly interested in compounds like 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester for their potential in designing novel therapeutics targeting metabolic disorders and infectious diseases. The methyl ester moiety further increases its solubility, facilitating its use in various formulations.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules. 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester has been studied in this context, with efforts focused on optimizing yield and reducing environmental impact. Green chemistry principles, such as using catalytic reactions and biodegradable solvents, are being applied to its production.

The compound's structural features also make it a candidate for computational drug design. With the rise of artificial intelligence in chemistry, researchers are leveraging machine learning models to predict the bioactivity of pyrimidine-based compounds. This approach accelerates the identification of promising candidates for further experimental validation.

Another area of interest is the compound's potential role in agricultural chemistry. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester could contribute to the development of next-generation crop protection agents. Its mode of action and environmental safety profile are subjects of ongoing research.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding rapidly. 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester is part of this growing sector, with suppliers and manufacturers catering to the needs of academic institutions and industrial laboratories. Quality control and regulatory compliance are critical factors in its distribution.

In summary, 5-Pyrimidinecarboxylic acid, 4-amino-2-(methylthio)-, methyl ester (CAS No. 55330-58-0) is a multifaceted compound with broad applications in medicinal and agricultural chemistry. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic and agrochemical solutions. As the scientific community continues to innovate, this compound is likely to remain at the forefront of cutting-edge research.